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Compound Focus: Pent-2-ynal

CAS No.: 55136-52-2

Cat. No.: S560665

The table below summarizes key physical property data for a closely related compound, 4,4-dimethyl-pent-

2-ynal, which can offer insights into the behavior of the Pent-2-ynal family [1].

Property Value | Description

Appearance Clear, pale yellow to yellow oil [1]
Boiling Point 132 °C [1]
Density 0.882 g/cm3 (predicted) [1]
Melting Point  66.5 °C [1]
Stability Light Sensitive [1]
Solubility Sparingly soluble in Chloroform; slightly soluble in Ethyl Acetate and Methanol [1]
A key finding is that this compound is light sensitive [1]. Furthermore, one patent indicates that Pent-2-ynal

is typically prepared via hydrolysis of a more stable precursor, a 5,5-dialkoxy-1-penten-3-yne compound [2].

This suggests that the pure aldehyde form is reactive and challenging to store.
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A Potential Stabilization Strategy

Although not for Pent-2-ynal specifically, research on zirconia nanoparticles provides a proven model for
using acetylacetone to improve colloidal stability. Acetylacetone adsorbs onto particle surfaces, forming a
protective monolayer that acts as a steric barrier. This prevents the particles from contacting each other,

making the dispersion more stable and compression cycles completely reversible [3].

This concept of using a complexing molecule to create a steric barrier could be a valuable avenue for your

team to research for stabilizing Pent-2-ynal. The following diagram illustrates this stabilization mechanism.
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Proposed FAQs and Troubleshooting Guide

Based on the gathered information, here is a framework for your technical support content.
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Frequently Asked Questions

¢ Q1: What is the primary stability concern with Pent-2-ynal?

o A: The compound is highly reactive and light-sensitive [1]. Decomposition can occur over time,
especially when exposed to light.

¢ Q2: Are there more stable precursor forms?

o A: Yes. Literature suggests that 5,5-dialkoxy-1-penten-3-yne compounds serve as protected
precursors that can be hydrolyzed to Pent-2-ynal as needed, which may be a more practical
approach for long-term storage [2].

Troubleshooting Guide: Addressing Storage Instability

Problem Possible Cause Recommended Action

Rapid decomposition  Exposure to light Store in amber glass bottles or vials, wrapped in
aluminum foil. Keep in a dark cabinet [1].

Low purity or yield Thermal Store cold; recommend refrigeration or freezing.
after storage degradation Ensure container is tightly sealed to exclude moisture.
Unexpected reactions  High reactivity of Consider synthesizing and storing a more stable
aldehyde group precursor (e.g., acetal) and hydrolyzing just before
use [2].

Recommendations for Experimental Investigation

Given the lack of direct protocols, here are steps you can take:

¢ Verify Identity and Purity: Use Gas Chromatography-Mass Spectrometry (GC-MS) to establish a
baseline profile for your specific Pent-2-ynal sample, referencing the mass of 100 Da and key
fragments like 43 and 85 Da [4].

e Systematic Stability Studies: Design experiments to test the influence of light, temperature, and
atmosphere (air vs. inert gas) on stability. Monitor changes over time using GC-MS or HPLC.

e EXxplore Stabilizers: Inspired by the zirconia example [3], you could experimentally test if adding
small, complexing molecules like acetylacetone can enhance the stability of Pent-2-ynal in solution.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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